7-Fluoro-N,N-dimethyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine

• CAS No.: 60481-47-2
• Molecular Formula: C14H17FN2
• Molecular Weight: 232.30 g/mol
• IUPAC Name: 7-fluoro-N,N-dimethyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine
• InChI: InChI=1S/C14H17FN2/c1-17(2)10-4-6-13-12(8-10)11-5-3-9(15)7-14(11)16-13/h3,5,7,10,16H,4,6,8H2,1-2H3
• InChI Key: UZVCJIJGUZKKEU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCC2=C(C1)C3=C(N2)C=C(C=C3)F

Description

7-Fluoro-N,N-dimethyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine is a useful research compound. Its molecular formula is C14H17FN2 and its molecular weight is 232.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 35.5 g. of dimethylaminocyclohexanone hydrochloride and 34.5 g. of 3-fluorophenylhydrazine hydrochloride in 500 ml. of absolute ethyl alcohol was heated at reflux for twenty hours and then cooled in an ice bath. The resulting crystals were collected by filtration, suspended in chloroform, and treated with dilute potassium hydroxide. The chloroform layer was separated and evaporated to dryness under reduced pressure to give, after recrystallization from isopropyl alcohol, 31.5 g. of 3-(dimethylamino)-7-fluoro-1,2,3,4-tetrahydrocarbazole, m.p. 174°-176° C.